Cas no 2096331-77-8 (3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid)

3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in organic synthesis. The presence of chloro, fluoro, and isopropoxy substituents on the phenyl ring enhances its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. Its stability under typical coupling conditions and compatibility with diverse reaction partners contribute to its utility in medicinal chemistry and material science. The compound’s well-defined structure and reliable performance ensure consistent results in synthetic applications, particularly in the development of biologically active molecules.

3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid structure

2096331-77-8 structure

Product Name:3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid

CAS No:2096331-77-8

MF:C₉H₁₁BClFO₃

MW:232.444245576859

MDL:MFCD20441835

CID:4637864

PubChem ID:56776664

Update Time:2025-06-10

3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid
- WID33177
- Y2540
- (3-Chloro-4-fluoro-5-isopropoxyphenyl)boronic acid
- (3-chloro-4-fluoro-5-propan-2-yloxyphenyl)boronic acid
- [3-chloro-4-fluoro-5-(propan-2-yloxy)phenyl]boronic acid
- 2096331-77-8
- CS-0178259
- (3-Chloro-4-fluoro-5-isopropoxyphenyl)boronicacid
- MFCD20441835
- F76301
- Boronic acid, B-[3-chloro-4-fluoro-5-(1-methylethoxy)phenyl]-
- DTXSID001183215
- MDL： MFCD20441835
- Inchi： 1S/C9H11BClFO3/c1-5(2)15-8-4-6(10(13)14)3-7(11)9(8)12/h3-5,13-14H,1-2H3
- InChI Key： OLVVISTZKBAJPC-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C=C(C=1F)OC(C)C

Computed Properties

Exact Mass: 232.047
Monoisotopic Mass: 232.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7

3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid Pricemore >>

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abcr	AB309573-1 g	3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid; 98%	2096331-77-8		1g	€246.00	2023-04-26
abcr	AB309573-5 g	3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid; 98%	2096331-77-8		5g	€654.00	2023-04-26
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abcr	AB309573-1g	3-Chloro-4-fluoro-5-isopropoxyphenylboronic acid, 98%; .	2096331-77-8	98%	1g	€246.00	2025-04-20
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